Cas no 98008-53-8 (Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl-)

Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl- structure
98008-53-8 structure
Product Name:Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl-
CAS No:98008-53-8
MF:C17H37BrOSi
MW:365.464586019516
CID:750790
PubChem ID:15086119
Update Time:2025-04-19

Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl-
    • 11-bromoundecoxy-tert-butyl-dimethylsilane
    • 11-bromoundecyl-tert-butyldimethylsilyl ether
    • OLHXONQUABFOJU-UHFFFAOYSA-N
    • 11-bromo-l-undecyl tert-butyldimethylsilyl ether
    • 11-bromo-1-undecyl tert-butyldimethylsilyl ether
    • SCHEMBL741996
    • 1-bromo-11-t-butyldimethylsiloxyundecane
    • DTXSID10568000
    • [(11-BROMOUNDECYL)OXY](TERT-BUTYL)DIMETHYLSILANE
    • 98008-53-8
    • Inchi: 1S/C17H37BrOSi/c1-17(2,3)20(4,5)19-16-14-12-10-8-6-7-9-11-13-15-18/h6-16H2,1-5H3
    • InChI Key: OLHXONQUABFOJU-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCO[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 364.17970g/mol
  • Monoisotopic Mass: 364.17970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 6.91400

Silane, [(11-bromoundecyl)oxy](1,1-dimethylethyl)dimethyl- Related Literature

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